(4-(2-Fluorophenyl)piperazin-1-yl)(4-(4-methoxypiperidin-1-yl)phenyl)methanone

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-[4-(4-methoxypiperidin-1-yl)phenyl]methanone
• InChI: InChI=1S/C23H28FN3O2/c1-29-20-10-12-25(13-11-20)19-8-6-18(7-9-19)23(28)27-16-14-26(15-17-27)22-5-3-2-4-21(22)24/h2-9,20H,10-17H2,1H3
• InChI Key: LKBDTLQEZVIUNA-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C23H28FN3O2
• Molecular Weight: 397.5 g/mol

Description

This compound is a novel inhibitor of Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy. It is more selective to ENT2 than to ENT1.

Synthesis Analysis

The synthetic strategy involves the use of building blocks in which two acid-labile groups, 1- (2-fluorophenyl)-4-methoxypiperidin-4-yl (Fpmp) and 9-phenylxanthen-9-yl (Px), respectively, are used to protect the 2′- and 5′-hydroxy functions of ribonucleoside building blocks.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a fluorophenyl moiety next to the piperazine ring being essential for its inhibitory effects on ENT1 and ENT2.

Chemical Reactions Analysis

The results of the [3H]uridine uptake study showed that the replacement of the naphthalene moiety with the benzene moiety could abolish the inhibitory effects on ENT1 and ENT2. The addition of chloride to the meta position of this benzene moiety could restore only the inhibitory effect on ENT1 but had no effect on ENT2.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 244.7. It is a white to yellow solid at room temperature and should be stored at 2-8°C.

Scientific Research Applications

Equilibrative Nucleoside Transporters (ENTs) Inhibition

• FPMINT as an Inhibitor : FPMINT selectively inhibits ENT2 over ENT1. .
• Structure-Activity Relationship (SAR) : Modifications to the benzene moiety affect inhibitory effects on ENT1 and ENT2. .

Neuropharmacological Potential

• .

Heterocyclic Compound Development

• .

Cytotoxicity and Urease Inhibition

• .

Irreversible and Non-Competitive Inhibition

• .

Molecular Docking Analysis

• .

Mechanism of Action

The compound works by reducing V max of [3H]uridine uptake in ENT1 and ENT2 without affecting K m. The inhibitory effect of the compound could not be washed out, and it did not affect cell viability, protein expression, and internalization of ENT1 and ENT2. Therefore, it is an irreversible and non-competitive inhibitor.

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Molecular docking analysis showed that the binding site of the compound in ENT1 may be different from that of other conventional inhibitors. It is expected that structural modification may further improve its potency and selectivity and lead to the development of useful pharmacological agents.